Cas no 88662-75-3 (Carbonochloridic acid, 2,2-dimethylpentyl ester)

Carbonochloridic acid, 2,2-dimethylpentyl ester structure
88662-75-3 structure
Product Name:Carbonochloridic acid, 2,2-dimethylpentyl ester
CAS No:88662-75-3
MF:C8H15ClO2
MW:178.656502008438
CID:625130
PubChem ID:71319423
Update Time:2025-04-19

Carbonochloridic acid, 2,2-dimethylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid, 2,2-dimethylpentyl ester
    • 2,2-dimethylpentyl carbonochloridate
    • 88662-75-3
    • DTXSID00749447
    • Inchi: 1S/C8H15ClO2/c1-4-5-8(2,3)6-11-7(9)10/h4-6H2,1-3H3
    • InChI Key: KARXAJINMBPGEE-UHFFFAOYSA-N
    • SMILES: ClC(=O)OCC(C)(C)CCC

Computed Properties

  • Exact Mass: 178.0760574g/mol
  • Monoisotopic Mass: 178.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

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